Cas no 2098017-81-1 (Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate)
2098017-81-1 structure
Product Name:Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate
CAS No:2098017-81-1
MF:C10H19N5O2
MW:241.290161371231
CID:5041152
Update Time:2023-08-24
Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate
- tert-butyl N-[2-[4-(aminomethyl)triazol-1-yl]ethyl]carbamate
- Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate
-
- Inchi: 1S/C10H19N5O2/c1-10(2,3)17-9(16)12-4-5-15-7-8(6-11)13-14-15/h7H,4-6,11H2,1-3H3,(H,12,16)
- InChI Key: PGESMBSTJPDKMA-UHFFFAOYSA-N
- SMILES: O(C(NCCN1C=C(CN)N=N1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 254
- XLogP3: -0.8
- Topological Polar Surface Area: 95.1
Experimental Properties
- Density: 1.2±0.1 g/cm3
Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T309246-100mg |
tert-butyl (2-(4-(aminomethyl)-1h-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 100mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T309246-500mg |
tert-butyl (2-(4-(aminomethyl)-1h-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 500mg |
$ 410.00 | 2022-06-02 | ||
| TRC | T309246-1g |
tert-butyl (2-(4-(aminomethyl)-1h-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 1g |
$ 635.00 | 2022-06-02 | ||
| Life Chemicals | F2157-0390-0.25g |
tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 95%+ | 0.25g |
$1127.0 | 2023-09-06 | |
| Life Chemicals | F2157-0390-0.5g |
tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 95%+ | 0.5g |
$1187.0 | 2023-09-06 | |
| Life Chemicals | F2157-0390-1g |
tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 95%+ | 1g |
$1250.0 | 2023-09-06 | |
| Life Chemicals | F2157-0390-2.5g |
tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 95%+ | 2.5g |
$2500.0 | 2023-09-06 | |
| Life Chemicals | F2157-0390-5g |
tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 95%+ | 5g |
$3750.0 | 2023-09-06 | |
| Life Chemicals | F2157-0390-10g |
tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate |
2098017-81-1 | 95%+ | 10g |
$5250.0 | 2023-09-06 |
Tert-butyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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